Cas no 203268-63-7 (5-(3-Fluoro-phenyl)-1,3,4oxadiazole-2-thiol)

• Product Name: 5-(3-Fluoro-phenyl)-1,3,4oxadiazole-2-thiol
• CAS No: 203268-63-7
• MF: C₈H₅FN₂OS
• MW: 196.201503515244
• MDL: MFCD08702029
• CID: 4458078
• PubChem ID: 10352646
• Update Time: 2025-05-24

5-(3-Fluoro-phenyl)-1,3,4oxadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(3-FLUOROPHENYL)-1,3,4-OXADIAZOLE-2-THIOL
• 5-(3-FLUORO-PHENYL)-[1,3,4]OXADIAZOLE-2-THIOL
• 1,3,4-Oxadiazole-2-thiol, 5-(3-fluorophenyl)-
• MFCD08702029
• 203268-63-7
• DTXCID50389352
• DB-349608
• DTXSID90438530
• AKOS003677521
• STL450568
• 5-(3-fluorophenyl)-3H-1,3,4-oxadiazole-2-thione
• CHEMBL2269227
• 5-(3-Fluoro-phenyl)-1,3,4oxadiazole-2-thiol

• MDL： MFCD08702029
• Inchi： 1S/C8H5FN2OS/c9-6-3-1-2-5(4-6)7-10-11-8(13)12-7/h1-4H,(H,11,13)
• InChI Key： GUVLMQZAXFGRER-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC(F)=C2)=NN=C1S

Computed Properties

• Exact Mass: 196.01066212Da
• Monoisotopic Mass: 196.01066212Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 65.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 5-(3-Fluoro-phenyl)-1,3,4oxadiazole-2-thiol

Introduction to 5-(3-Fluoro-phenyl)-1,3,4-oxadiazole-2-thiol (CAS No. 203268-63-7)

5-(3-Fluoro-phenyl)-1,3,4-oxadiazole-2-thiol (CAS No. 203268-63-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorinated phenyl group and an oxadiazole-thiol moiety. These structural elements contribute to its potential applications in the development of novel therapeutic agents.

The fluorine atom in the 3-fluoro-phenyl group plays a crucial role in modulating the physicochemical properties of the molecule. Fluorine substitution can enhance the lipophilicity and metabolic stability of drugs, making it an attractive feature for drug design. Additionally, the presence of the oxadiazole-thiol moiety provides opportunities for forming covalent bonds with target proteins, which can be beneficial for developing highly selective and potent inhibitors.

In recent years, significant progress has been made in understanding the biological activities and mechanisms of action of 5-(3-Fluoro-phenyl)-1,3,4-oxadiazole-2-thiol. Studies have shown that this compound exhibits promising anti-inflammatory and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that 5-(3-Fluoro-phenyl)-1,3,4-oxadiazole-2-thiol effectively inhibits the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. This finding suggests its potential as a lead compound for developing new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 5-(3-Fluoro-phenyl)-1,3,4-oxadiazole-2-thiol has also shown promise in cancer research. Research published in Cancer Letters demonstrated that this compound selectively targets and inhibits cancer cells by inducing apoptosis and disrupting cell cycle progression. The mechanism behind this activity is thought to involve the formation of covalent bonds with specific cysteine residues in key regulatory proteins, leading to their inactivation.

The synthetic accessibility of 5-(3-Fluoro-phenyl)-1,3,4-oxadiazole-2-thiol is another factor that contributes to its appeal as a research tool and potential drug candidate. Several efficient synthetic routes have been developed to produce this compound on a laboratory scale. One such method involves the reaction of 3-fluorobenzoyl chloride with thiosemicarbazide followed by cyclization under appropriate conditions. These synthetic methods not only facilitate the preparation of pure samples for biological evaluation but also allow for the synthesis of structurally related analogs for further optimization.

In addition to its direct biological activities, 5-(3-Fluoro-phenyl)-1,3,4-oxadiazole-2-thiol has been explored as a building block for constructing more complex molecular architectures. For example, it can be used as a starting material for the synthesis of peptidomimetics and other bioactive molecules. The ability to introduce functional groups at specific positions within the molecule allows researchers to fine-tune its properties and explore a wide range of biological applications.

The safety profile of 5-(3-Fluoro-phenyl)-1,3,4-oxadiazole-2-thiol is an important consideration in its development as a therapeutic agent. Preliminary toxicological studies have indicated that this compound exhibits low toxicity at therapeutic concentrations. However, further investigations are necessary to fully assess its safety and pharmacokinetic properties before it can be advanced to clinical trials.

In conclusion, 5-(3-Fluoro-phenyl)-1,3,4-oxadiazole-2-thiol (CAS No. 203268-63-7) represents a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable synthetic accessibility make it an attractive candidate for further exploration and optimization. Ongoing research efforts are likely to uncover additional insights into its mechanisms of action and therapeutic potential.